Ajugapantin A
Overview
Description
Ajugapantin A is a diterpene lactone isolated from the whole plants of Ajuga ciliata. It has a role as a plant metabolite. It is a butenolide, an acetate ester, a diterpene lactone and a spiro-epoxide.
Scientific Research Applications
Chemical Characterization and Isolation :
- Ajugapantin A was isolated from Ajuga macrosperma and Ajuga pantantha. Its structure was determined using NMR spectral analysis, marking an essential step in understanding its potential applications (Shi Xiaoyu et al., 1993).
Phytochemical Investigation :
- Further phytochemical investigation of Ajuga taiwanensis led to the isolation of Ajugapantin A among other neoclerodane diterpenes, aiding in the identification of potentially bioactive compounds in this plant species (Yu-Yi Chan).
Role in Traditional Medicine and Pharmacological Activities :
- The Ajuga species, from which Ajugapantin A is derived, have been traditionally used for various treatments, such as for diabetes, rheumatism, and other diseases. The phytochemicals from these plants, including Ajugapantin A, have shown potential in pharmacological activities like antidiabetic, antimicrobial, and anti-inflammatory effects (A. Bouyahya et al., 2020).
Potential Antihypertensive Effects :
- Clerodane diterpenes, similar to Ajugapantin A, have been studied for their potential antihypertensive effects, suggesting a possible avenue for the development of new hypertension treatments (M. Odek-Ogunde & M. S. Rajab, 1994).
Investigation in Anti-parasitic Activities :
- Ajuga species extracts, including compounds like Ajugapantin A, have shown promising results in anti-parasitic activities, indicating potential for the treatment of parasitic infections (K. Kuria et al., 2002).
Anticancer Potential :
- Ajuga species, from which Ajugapantin A is isolated, have been investigated for their anticancer potential. The bioactive compounds in these plants have shown effects in inhibiting inflammatory proteins and modulating oxidative stress in cancer cell lines (V. Rauca et al., 2019).
properties
Product Name |
Ajugapantin A |
|---|---|
Molecular Formula |
C28H38O11 |
Molecular Weight |
550.6 g/mol |
IUPAC Name |
[(1R,4R,4aR,5S,7R,8S,8aR)-1,5-diacetyloxy-8-[(2S)-2-acetyloxy-2-(5-oxo-2H-furan-3-yl)ethyl]-7,8-dimethylspiro[2,3,5,6,7,8a-hexahydro-1H-naphthalene-4,2'-oxirane]-4a-yl]methyl acetate |
InChI |
InChI=1S/C28H38O11/c1-15-9-23(39-19(5)32)28(14-35-16(2)29)25(21(37-17(3)30)7-8-27(28)13-36-27)26(15,6)11-22(38-18(4)31)20-10-24(33)34-12-20/h10,15,21-23,25H,7-9,11-14H2,1-6H3/t15-,21-,22+,23+,25-,26+,27+,28-/m1/s1 |
InChI Key |
KBIJVGBQDPMKKO-BAOLRMIKSA-N |
Isomeric SMILES |
C[C@@H]1C[C@@H]([C@@]2([C@@H]([C@@]1(C)C[C@@H](C3=CC(=O)OC3)OC(=O)C)[C@@H](CC[C@]24CO4)OC(=O)C)COC(=O)C)OC(=O)C |
SMILES |
CC1CC(C2(C(C1(C)CC(C3=CC(=O)OC3)OC(=O)C)C(CCC24CO4)OC(=O)C)COC(=O)C)OC(=O)C |
Canonical SMILES |
CC1CC(C2(C(C1(C)CC(C3=CC(=O)OC3)OC(=O)C)C(CCC24CO4)OC(=O)C)COC(=O)C)OC(=O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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